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Compound of Interest

Compound Name: 3-Cyano-7-methoxycoumarin

CAS No.: 13229-92-0

Cat. No.: B082034

Get Quote

Coumarins are a prominent class of benzopyrone-containing heterocyclic compounds found in

both natural and synthetic sources.[1] Their rigid, planar structure and conjugated π-system

often give rise to intrinsic fluorescence, making them exceptional scaffolds for the development

of fluorescent probes and biological stains.[1][2] The utility of a coumarin can be precisely

tuned by introducing substituents onto its core structure.

This guide focuses on 3-Cyano-7-methoxycoumarin, a derivative engineered for specific

applications in biochemistry and drug development. Its chemical personality is defined by two

key modifications to the coumarin framework:

An Electron-Withdrawing Cyano Group (-C≡N) at Position 3: This group significantly

influences the electronic properties of the coumarin ring, modulating its reactivity and

spectroscopic characteristics.

An Electron-Donating Methoxy Group (-OCH₃) at Position 7: This group enhances the

fluorescence potential of the molecule. Crucially, it serves as a metabolic handle, making the

molecule a substrate for specific enzymes.
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The interplay between these groups transforms 3-Cyano-7-methoxycoumarin from a simple

fluorescent molecule into a sophisticated fluorogenic substrate, a tool that becomes fluorescent

only after a specific biochemical reaction. This "turn-on" capability is central to its primary

application in studying drug metabolism.

Core Physicochemical Properties
A foundational understanding of 3-Cyano-7-methoxycoumarin begins with its fundamental

physical and chemical identifiers. These properties dictate its handling, storage, and solubility

in experimental setups.

Property Value Source(s)

Molecular Formula C₁₁H₇NO₃ [3]

Molecular Weight 201.18 g/mol [3]

IUPAC Name
7-methoxy-2-oxochromene-3-

carbonitrile
[3]

CAS Number 13229-92-0 [3]

Appearance Pale yellow solid

Melting Point 210-212 °C

Solubility
Soluble in DMSO; sparingly

soluble in aqueous buffers.
[4]

Storage 2-8°C, protected from light.

Spectroscopic Characteristics: A Tale of Enzymatic
Activation
The true value of 3-Cyano-7-methoxycoumarin lies not in its own fluorescence, but in its

ability to produce a highly fluorescent metabolite. The parent compound is a fluorogenic probe,

meaning it is weakly fluorescent until acted upon by an enzyme.[5][6]

Mechanism of Fluorescence Generation
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The primary application of 3-Cyano-7-methoxycoumarin and its close analogue, 3-Cyano-7-

ethoxycoumarin, is to measure the activity of Cytochrome P450 (CYP) enzymes.[6] These

enzymes, critical for drug metabolism in the liver, perform an O-dealkylation reaction, removing

the methyl (or ethyl) group from the 7-position.[7][8] This reaction unmasks a hydroxyl group,

forming the highly fluorescent product 3-Cyano-7-hydroxycoumarin.[3][7][8]

The conversion from a non-fluorescent substrate to a fluorescent product allows for the

continuous and sensitive measurement of enzyme activity.[8]

Fluorogenic Reaction

3-Cyano-7-methoxycoumarin
(Weakly Fluorescent)

Cytochrome P450
(e.g., CYP1A2)

 O-dealkylation

3-Cyano-7-hydroxycoumarin
(Highly Fluorescent)

Excitation Light
(~408 nm)

Emission Light
(~450 nm, Blue)

 Fluorescence Absorption

Click to download full resolution via product page

Caption: Enzymatic conversion of the substrate to a fluorescent product.
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Spectroscopic Data of the Fluorescent Product
The analytical signal in assays using this probe comes entirely from its metabolite, 3-Cyano-7-

hydroxycoumarin.

Spectroscopic Property Value Source(s)

Excitation Maximum (λex) ~408 nm [8]

Emission Maximum (λem) ~450 nm [8][9]

Appearance Blue Fluorescence [5]

Fluorescence Quantum Yield

(ΦF)

High (Context: Related

coumarin amides can reach

0.84)

[10]

Chemical Reactivity and Stability
Stability: The compound is chemically stable under standard ambient conditions and

recommended storage (refrigerated, protected from light).

Metabolic Reactivity: The most significant reaction is the aforementioned O-dealkylation

mediated by CYP enzymes. This metabolic conversion is the cornerstone of its utility.[3][7]

Lactone Hydrolysis: Like all coumarins, the lactone (cyclic ester) ring can undergo hydrolysis

under strongly basic conditions, which would open the ring and destroy the fluorophore.

Assays are therefore conducted at or near neutral pH.

Core Application: Probing Drug Metabolism
The primary and most authoritative application of 3-Cyano-7-methoxycoumarin and its ethoxy

analogue is in the field of drug development as a fluorogenic substrate for assessing

Cytochrome P450 activity.

Causality in Experimental Design: Why This Probe?
Drug-drug interactions often occur when one drug inhibits the CYP-mediated metabolism of

another, leading to potentially toxic accumulation. Screening new drug candidates for their
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potential to inhibit key CYP isoforms (like CYP1A1, CYP1A2, 2C9, 2C19) is a mandatory step

in preclinical development.

Using a fluorogenic substrate provides a highly sensitive, continuous, and high-throughput

method to measure the rate of an enzymatic reaction. By adding a test compound (a potential

inhibitor) to the reaction, researchers can quantify its effect on the rate of fluorescence

generation, thereby determining its inhibitory potency (e.g., its IC₅₀ value).

Experimental Protocol: A Self-Validating System for CYP
Inhibition Screening
This protocol describes a typical workflow for assessing the inhibitory potential of a compound

against a specific CYP isoform using a fluorogenic substrate like 3-Cyano-7-ethoxycoumarin

(chosen for its extensive citation in this specific application).
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CYP Inhibition Assay Workflow

1. Reagent Preparation
- Prepare buffer (e.g., PBS)

- Prepare substrate stock (in DMSO)
- Prepare inhibitor stocks (in DMSO)

- Prepare enzyme/microsome solution

2. Incubation Setup
- Add buffer, microsomes, and inhibitor to plate

- Pre-incubate at 37°C

3. Reaction Initiation
- Add substrate (e.g., 3-Cyano-7-ethoxycoumarin)

- Add NADPH cofactor to start reaction

4. Kinetic Measurement
- Place plate in fluorescence reader

- Excite at ~408 nm, Emit at ~450 nm
- Record fluorescence increase over time

5. Data Analysis
- Calculate reaction rate (slope of fluorescence vs. time)

- Plot % inhibition vs. inhibitor concentration
- Determine IC50 value

Click to download full resolution via product page

Caption: Workflow for a Cytochrome P450 inhibition assay.

Step-by-Step Methodology:
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Reagent Preparation:

Enzyme Source: Recombinant human CYP enzymes expressed in insect cell microsomes

are the standard. They provide a clean system containing a high concentration of a single

CYP isoform.

Substrate: Prepare a concentrated stock solution of 3-Cyano-7-ethoxycoumarin in DMSO.

Cofactor: Prepare a solution of NADPH (Nicotinamide adenine dinucleotide phosphate).

This is the electron donor required for CYP catalytic activity. The reaction will not proceed

without it.

Test Compound: Prepare serial dilutions of the potential inhibitor in DMSO.

Assay Plate Setup (96- or 384-well format):

To each well, add the phosphate buffer (typically pH 7.4), the microsome solution, and the

test compound dilution. Include "no inhibitor" controls (DMSO vehicle only) and

"background" controls (no NADPH).

Causality: Pre-incubating the enzyme with the inhibitor allows for any time-dependent

inhibition to occur before the reaction starts.

Initiation and Measurement:

Add the 3-Cyano-7-ethoxycoumarin substrate to all wells.

Initiate the enzymatic reaction by adding the NADPH solution.

Immediately place the plate into a fluorescence plate reader set to kinetic mode (reading

fluorescence every 1-2 minutes for 15-30 minutes) at the appropriate wavelengths (Ex:

~408 nm, Em: ~450 nm).[8]

Data Analysis and Trustworthiness:

The rate of reaction is the linear slope of fluorescence units versus time.

The "no inhibitor" control represents 100% enzyme activity.
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Calculate the percent inhibition for each concentration of the test compound.

Plot percent inhibition against the logarithm of the inhibitor concentration and fit the data to

a dose-response curve to determine the IC₅₀. The self-validating nature of this system

comes from the clear, dose-dependent decrease in the rate of fluorescence production in

the presence of a true inhibitor.

Safety and Handling
3-Cyano-7-methoxycoumarin is classified as a hazardous substance and requires careful

handling.

GHS Classification: Acute toxicity (Oral, Dermal, Inhalation), Skin Irritant, and Eye Irritant.[3]

Signal Word:Danger[3]

Hazard Statements:

H301: Toxic if swallowed.[3]

H312: Harmful in contact with skin.[3]

H332: Harmful if inhaled.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

Recommended Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.[11]

Eye Protection: Use chemical safety goggles or a face shield.[11]

Respiratory Protection: Use a dust mask or respirator (e.g., N95) when handling the solid

powder to avoid inhalation.[11]

Lab Coat: A lab coat is required to prevent skin contact.
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Handling: Handle only in a well-ventilated area or a chemical fume hood.[11][12] Avoid

generating dust.[11] Wash hands thoroughly after handling.[11]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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